molecular formula C12H19F3N2O B13237138 2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one

2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one

Cat. No.: B13237138
M. Wt: 264.29 g/mol
InChI Key: GUNMZMXOTPEPKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Properties

Molecular Formula

C12H19F3N2O

Molecular Weight

264.29 g/mol

IUPAC Name

2,2,2-trifluoro-1-(3-piperidin-4-ylpiperidin-1-yl)ethanone

InChI

InChI=1S/C12H19F3N2O/c13-12(14,15)11(18)17-7-1-2-10(8-17)9-3-5-16-6-4-9/h9-10,16H,1-8H2

InChI Key

GUNMZMXOTPEPKA-UHFFFAOYSA-N

Canonical SMILES

C1CC(CN(C1)C(=O)C(F)(F)F)C2CCNCC2

Origin of Product

United States

Preparation Methods

The synthesis of 2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one involves several steps. One common method includes the reaction of 2,2,2-trifluoroacetyl chloride with piperidine derivatives under controlled conditions. The reaction typically requires a solvent such as dichloromethane and a base like triethylamine to facilitate the process. Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity .

Chemical Reactions Analysis

2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one undergoes various chemical reactions, including:

Scientific Research Applications

2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one is widely used in scientific research due to its versatile properties. Some of its applications include:

Mechanism of Action

The mechanism of action of 2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to penetrate biological membranes more effectively. It can interact with enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways and targets may vary depending on the specific application and context .

Comparison with Similar Compounds

Chemical Identity :

  • IUPAC Name : 2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one
  • Molecular Formula : C₁₂H₁₉F₃N₂O
  • Molecular Weight : 264.29 g/mol
  • CAS Number : 1955553-41-9
  • Structure: Features a bicyclic piperidine-piperidinyl scaffold with a trifluoroacetyl group.

The hydrochloride salt form (mentioned in ) indicates pharmaceutical relevance, likely improving solubility for biological applications.

Comparison with Structurally Similar Compounds

Structural and Physicochemical Comparisons

The table below highlights key differences between the target compound and analogous trifluoroacetyl-piperidine/piperazine derivatives:

Compound Name Molecular Formula Molecular Weight Key Structural Features Notable Properties
Target Compound : 2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one C₁₂H₁₉F₃N₂O 264.29 Bicyclic piperidine-piperidinyl core; trifluoroacetyl group High rigidity; potential for enhanced receptor selectivity due to fused ring system
2,2,2-Trifluoro-1-(piperidin-1-yl)ethan-1-one C₇H₁₀F₃NO 181.16 Single piperidine ring; trifluoroacetyl group Simpler structure; lower lipophilicity (logP ~1.2)
2,2,2-Trifluoro-1-(4-phenylpiperazin-1-yl)ethan-1-one (4a) C₁₃H₁₄F₃N₂O 280.26 Piperazine ring with phenyl substituent; trifluoroacetyl group Enhanced aromatic interactions; NMR δ 7.35–7.25 (m, 5H, Ar–H)
2,2-Difluoro-1-(piperidin-1-yl)-2-(4-(trifluoromethyl)phenyl)ethan-1-one (6a) C₁₅H₁₅F₅NO 332.29 Difluoroacetyl group; 4-(trifluoromethyl)phenyl substituent Increased steric bulk; HRMS m/z: 332.1460 ([M+H]⁺)
2,2,2-Trifluoro-1-(4-(4-methylpentyl)piperidin-1-yl)ethan-1-one (3c) C₁₃H₂₂F₃NO 265.32 4-Methylpentyl chain on piperidine; trifluoroacetyl group Higher lipophilicity (predicted logP ~3.5); potential for membrane penetration
1-(4-(2,4-Difluorobenzoyl)piperidin-1-yl)ethanone C₁₄H₁₅F₂NO₂ 267.27 Difluorobenzoyl substituent; acetyl group Risperidone impurity; aromatic fluorine enhances metabolic stability

Functional and Pharmacological Insights

  • Role of Substituents: Bicyclic Core (Target Compound): The fused piperidine-piperidinyl system may confer conformational rigidity, reducing entropy penalties during receptor binding compared to monocyclic analogs like . Aromatic Substitutents (4a, 6a): Phenyl or trifluoromethylphenyl groups (e.g., ) introduce π-π stacking capabilities, relevant for CNS-targeting applications. Alkyl Chains (3c): The 4-methylpentyl chain in increases lipophilicity, likely enhancing blood-brain barrier permeability.
  • Piperidine/piperazine derivatives are common in dopamine and serotonin receptor modulators, indicating possible CNS applications .

Biological Activity

2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one, also known by its CAS number 1955554-12-7, is a compound with potential therapeutic applications due to its unique structural properties. This article delves into its biological activity, focusing on pharmacological effects, structure-activity relationships (SAR), and relevant case studies.

The compound has the following chemical characteristics:

PropertyValue
Molecular Formula C₁₂H₂₀ClF₃N₂O
Molecular Weight 300.75 g/mol
IUPAC Name 2,2,2-trifluoro-1-(3-piperidin-4-ylpiperidin-1-yl)ethanone hydrochloride
Appearance White powder
Storage Temperature Room temperature

Biological Activity Overview

Research indicates that compounds containing piperidine and trifluoromethyl groups exhibit a range of biological activities. The specific biological effects of 2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one include:

1. Antitumor Activity
Studies have suggested that piperidine derivatives can inhibit tumor growth through various mechanisms, including apoptosis induction and cell cycle arrest. For instance, compounds with similar structures have shown efficacy against BRAF(V600E) mutations in melanoma cells .

2. Antimicrobial Properties
The compound's structure suggests potential antimicrobial activity. Piperidine derivatives are known to interact with bacterial membranes and inhibit essential enzymes, leading to bacterial cell death. Research on related compounds has demonstrated significant antibacterial effects against Gram-positive and Gram-negative bacteria .

3. Central Nervous System Effects
Given the presence of piperidine moieties, there is potential for neuropharmacological activity. Compounds in this class often exhibit properties such as anxiolytic or antidepressant effects by modulating neurotransmitter systems .

Structure-Activity Relationships (SAR)

The biological activity of 2,2,2-Trifluoro-1-[3-(piperidin-4-yl)piperidin-1-yl]ethan-1-one can be influenced by modifications to its structure:

ModificationEffect on Activity
Trifluoromethyl Group Enhances lipophilicity and membrane permeability
Piperidine Substitution Alters receptor binding affinity and selectivity
Hydrochloride Form Improves solubility in biological systems

Case Studies and Research Findings

Several studies have explored the biological effects of similar piperidine derivatives:

Case Study 1: Antitumor Efficacy
A study evaluated a series of piperidine-based compounds against various cancer cell lines. The results indicated that modifications at the piperidine nitrogen significantly impacted cytotoxicity and selectivity towards cancer cells over normal cells .

Case Study 2: Antimicrobial Screening
In vitro assays demonstrated that piperidine derivatives exhibited varying degrees of antibacterial activity against Staphylococcus aureus and Escherichia coli. The presence of trifluoromethyl groups was correlated with increased potency .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.